2-Benzylthio-6-ethylaminopyridine

• Molecular Formula: C14H16N2S
• Molecular Weight: 244.36 g/mol
• IUPAC Name: 6-benzylsulfanyl-N-ethylpyridin-2-amine
• InChI: InChI=1S/C14H16N2S/c1-2-15-13-9-6-10-14(16-13)17-11-12-7-4-3-5-8-12/h3-10H,2,11H2,1H3,(H,15,16)
• InChI Key: UHBJKTMYLMKNRH-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=CC=C1)SCC2=CC=CC=C2

Description

2-Benzylthio-6-ethylaminopyridine is a useful research compound. Its molecular formula is C14H16N2S and its molecular weight is 244.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 10 g of 2-benzylthio-6-bromopyridine, 70 ml of a 40% ethylamine aqueous solution, and a catalytic amount of cuprous chloride was allowed to react in an autoclave at 180° for 4 hours. After completion of the reaction, the reaction mixture was poured into water and extracted with methylene chloride. The extract was washed with water, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (developing solvent: ethyl acetate/hexane=1/19 by volume) to obtain 5.9 g of 2-benzylthio-6-ethylaminopyridine as an oily substance.